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Compound of Interest

Compound Name: Butyloctyl salicylate

Cat. No.: B3049012 Get Quote

Essential protocols for the safe handling, use, and disposal of Butyloctyl salicylate in a

laboratory setting, ensuring the protection of researchers and the environment.

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical compounds is paramount. This guide provides immediate,

essential safety and logistical information for Butyloctyl salicylate, outlining operational

procedures and disposal plans to foster a secure research environment.

Personal Protective Equipment (PPE) and Safety
Measures
When working with Butyloctyl salicylate, adherence to the following personal protective

equipment guidelines is mandatory to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye and Face Protection
Safety goggles or a face

shield.

Protects against potential

splashes and eye irritation.[1]

[2]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile or rubber).

Prevents direct skin contact

and potential irritation.[1][2]

Body Protection
Laboratory coat or other

suitable protective clothing.

Minimizes the risk of skin

contact with the substance.[1]

Respiratory Protection

An approved respirator should

be used if ventilation is

inadequate or exposure limits

are exceeded.

Protects against inhalation of

vapors or aerosols.[1]

It is crucial to always handle Butyloctyl salicylate in a well-ventilated area, preferably within a

chemical fume hood, to minimize the inhalation of any fumes.[1][3]

Hazard and Toxicity Profile
Understanding the potential hazards associated with Butyloctyl salicylate is fundamental to

its safe handling.

Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[2]

Skin Corrosion/Irritation

Causes skin irritation.[2] At 100% concentration

under occlusive conditions, it has the potential

for moderate irritation.[4]

Serious Eye Damage/Irritation Causes serious eye irritation.[2]

Respiratory Irritation May cause respiratory tract irritation.[2]

Aquatic Hazard
May cause long-lasting harmful effects to

aquatic life.[5]
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Procedural Workflow for Handling Butyloctyl
Salicylate
The following diagram outlines the step-by-step process for the safe handling of Butyloctyl
salicylate from initial preparation to final disposal.
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Workflow for Handling Butyloctyl Salicylate

Preparation
- Confirm availability of SDS
- Assemble all required PPE

- Ensure fume hood is operational

Handling
- Work within a fume hood

- Dispense carefully to avoid splashes
- Keep container closed when not in use

Use in Experiment
- Follow specific experimental protocol

- Avoid contact with incompatible materials (strong oxidizing agents)

Decontamination
- Clean spills immediately

- Decontaminate work surfaces
- Wash hands thoroughly after handling

Storage
- Store in a tightly closed container

- Keep in a cool, dry, well-ventilated area
- Segregate from incompatible materials

For unused chemical

Waste Collection
- Collect waste in a designated, labeled, sealed container

For used chemical and contaminated materials

Disposal
- Dispose of as hazardous waste

- Follow institutional and local regulations
- Do not pour down the drain

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b3049012?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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